[benzyl(methyl)amino](1H-indol-3-yl)acetonitrile

• IUPAC Name: 2-[benzyl(methyl)amino]-2-(1H-indol-3-yl)acetonitrile
• InChI: InChI=1S/C18H17N3/c1-21(13-14-7-3-2-4-8-14)18(11-19)16-12-20-17-10-6-5-9-15(16)17/h2-10,12,18,20H,13H2,1H3
• InChI Key: PGHGKVHLHIBJIH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(C#N)C2=CNC3=CC=CC=C32
• Molecular Formula: C18H17N3
• Molecular Weight: 275.3 g/mol

Description

[Benzyl(methyl)amino](1H-indol-3-yl)acetonitrile, also known as BMAI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a derivative of indole, which is a heterocyclic compound commonly found in many natural products. BMAI has been synthesized using various methods, and its structure and properties have been extensively studied.

Mechanism of Action

The mechanism of action of [benzyl(methyl)amino](1H-indol-3-yl)acetonitrile is not fully understood, but it is believed to interact with metal ions through coordination bonds, leading to the formation of a complex. The complex then emits fluorescence upon excitation with light of a specific wavelength.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been reported to be non-toxic and can be used in cell imaging studies.

Advantages and Limitations for Lab Experiments

One advantage of using [benzyl(methyl)amino](1H-indol-3-yl)acetonitrile in lab experiments is its high sensitivity and selectivity for detecting metal ions. It can detect metal ions at low concentrations, making it a useful tool for environmental and biological studies. However, one limitation is its potential interference from other compounds that may also bind to metal ions.

Future Directions

There are several future directions for studying [benzyl(methyl)amino](1H-indol-3-yl)acetonitrile. One area of interest is the development of this compound-based sensors for detecting metal ions in real-time. Another direction is the modification of this compound to improve its selectivity and sensitivity for detecting specific metal ions. Furthermore, this compound can be used in the development of imaging probes for studying biological processes that involve metal ions. Overall, this compound has great potential for various applications in the scientific community.

Synthesis Methods

[benzyl(methyl)amino](1H-indol-3-yl)acetonitrile can be synthesized using different methods, including the reaction of 3-indoleacetonitrile with benzylamine and formaldehyde, or the reaction of 3-indoleacetonitrile with benzylmethylamine and formaldehyde. These methods have been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

[benzyl(methyl)amino](1H-indol-3-yl)acetonitrile has been studied for its potential use as a fluorescent probe for detecting metal ions. It has been found to exhibit strong fluorescence emission when complexed with certain metal ions, such as copper, zinc, and mercury. This property makes this compound a promising candidate for developing sensors for detecting metal ions in environmental and biological samples.